Cas no 229180-63-6 (N-Acetyl-4-[(diethoxyphosphoryl)methyl]-L-phenylalanine Ethyl Ester)

• Product Name: N-Acetyl-4-[(diethoxyphosphoryl)methyl]-L-phenylalanine Ethyl Ester
• CAS No: 229180-63-6
• MF: C₁₈H₂₈NO₆P
• MW: 385.391786575317
• MDL: MFCD31657938
• CID: 2936141
• Update Time: 2025-05-19

N-Acetyl-4-[(diethoxyphosphoryl)methyl]-L-phenylalanine Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-4-[(diethoxyphosphoryl)methyl]-L-phenylalanine Ethyl Ester
• N-Acetyl-4-(diethoxyphosphinylmethyl)-L-phenylalanine ethyl ester

• MDL： MFCD31657938
• Inchi： 1S/C18H28NO6P/c1-5-23-18(21)17(19-14(4)20)12-15-8-10-16(11-9-15)13-26(22,24-6-2)25-7-3/h8-11,17H,5-7,12-13H2,1-4H3,(H,19,20)/t17-/m0/s1
• InChI Key： MXVMEKUHPULDAQ-KRWDZBQOSA-N
• SMILES： P(CC1C=CC(=CC=1)C[C@@H](C(=O)OCC)NC(C)=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 385.16542461 g/mol
• Monoisotopic Mass: 385.16542461 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.9
• Molecular Weight: 385.4

Experimental Properties

• PSA: 100.74000
• LogP: 3.45390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Acetyl-4-[(diethoxyphosphoryl)methyl]-L-phenylalanine Ethyl Ester

N-Acetyl-4-[(diethoxyphosphoryl)methyl]-L-phenylalanine Ethyl Ester: A Comprehensive Overview

N-Acetyl-4-[(diethoxyphosphoryl)methyl]-L-phenylalanine Ethyl Ester (CAS No. 229180-63-6) is a highly specialized organic compound with significant applications in the fields of pharmacology and biochemistry. This compound, often referred to as N-Acetyl-L-phenylalanine derivative, has garnered attention due to its unique structural properties and potential therapeutic implications. The molecule consists of an acetylated phenylalanine backbone with a phosphorylated methyl group, making it a valuable substrate for various biochemical studies.

Recent advancements in phosphorylation chemistry have highlighted the importance of this compound in understanding cellular signaling pathways. The diethoxyphosphoryl group attached to the methyl moiety plays a crucial role in modulating the compound's bioactivity. Studies have shown that this modification enhances the compound's stability and bioavailability, making it a promising candidate for drug delivery systems.

The synthesis of N-Acetyl-L-phenylalanine Ethyl Ester involves a multi-step process, including acetylation, phosphorylation, and esterification. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability in experimental settings. The use of ethyl ester groups has been shown to improve solubility, facilitating its application in in vitro and in vivo assays.

In terms of pharmacological applications, this compound has been extensively studied for its potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling, and modulating their activity can lead to novel therapeutic strategies for diseases such as cancer and neurodegenerative disorders. Recent studies published inNature Chemical Biology have demonstrated that this compound exhibits selective inhibition of specific kinase pathways, suggesting its potential as a lead molecule for drug development.

Beyond its pharmacological applications, this compound has also found utility inbioconjugation chemistry. Its structure allows for easy modification with other functional groups, enabling the creation of complex biomolecules for use in diagnostics and therapeutics. For instance, researchers at the University of California have utilized this compound as a scaffold for developingcancer-targeting agents, showcasing its versatility in biomedical research.

The integration ofsustainable chemistry practices into the synthesis of this compound has been another area of focus. Scientists are exploring greener alternatives to traditional synthetic methods, such as using biocatalysts or reducing solvent usage. These efforts align with global initiatives to promote environmentally friendly chemical processes while maintaining high standards of product quality.

In conclusion,N-Acetyl-4-[(diethoxyphosphoryl)methyl]-L-phenylalanine Ethyl Ester (CAS No. 229180-63-6) stands as a testament to the progress in modern organic chemistry and pharmacology. Its unique structure, versatile applications, and promising therapeutic potential make it a subject of continued research interest. As advancements in chemical synthesis and bioinformatics continue to unfold, this compound is poised to play an even greater role in shaping future medical innovations.